tert-butyl 3-cyclopropyl-3-formylmorpholine-4-carboxylate
Overview
Description
tert-Butyl 3-cyclopropyl-3-formylmorpholine-4-carboxylate is a chemical compound with the molecular formula C13H21NO4 and a molecular weight of 255.31 g/mol . This compound is characterized by the presence of a morpholine ring substituted with a tert-butyl group, a cyclopropyl group, and a formyl group.
Preparation Methods
The synthesis of tert-butyl 3-cyclopropyl-3-formylmorpholine-4-carboxylate involves multiple steps, starting from readily available precursorsIndustrial production methods may involve optimized reaction conditions to ensure high yield and purity of the final product .
Chemical Reactions Analysis
tert-Butyl 3-cyclopropyl-3-formylmorpholine-4-carboxylate undergoes various chemical reactions, including:
Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The formyl group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The tert-butyl group can be substituted with other alkyl or aryl groups under appropriate conditions. Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures.
Scientific Research Applications
tert-Butyl 3-cyclopropyl-3-formylmorpholine-4-carboxylate has various scientific research applications, including:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: It may be used in the study of enzyme interactions and metabolic pathways.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of tert-butyl 3-cyclopropyl-3-formylmorpholine-4-carboxylate involves its interaction with specific molecular targets and pathways. The formyl group can participate in nucleophilic addition reactions, while the morpholine ring can interact with biological receptors. The cyclopropyl group may influence the compound’s stability and reactivity .
Comparison with Similar Compounds
Similar compounds to tert-butyl 3-cyclopropyl-3-formylmorpholine-4-carboxylate include:
tert-Butyl 3-formylmorpholine-4-carboxylate: Lacks the cyclopropyl group.
tert-Butyl 3-cyclopropylmorpholine-4-carboxylate: Lacks the formyl group.
tert-Butyl 3-cyclopropyl-3-hydroxymorpholine-4-carboxylate: Contains a hydroxyl group instead of a formyl group. The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and biological properties.
Properties
CAS No. |
2639451-87-7 |
|---|---|
Molecular Formula |
C13H21NO4 |
Molecular Weight |
255.3 |
Purity |
95 |
Origin of Product |
United States |
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